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Compound of Interest

Compound Name: Thiazinamium chloride

Cat. No.: B1663478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of preliminary efficacy studies on

thiazinamium chloride, a histamine H1 receptor antagonist. The information is compiled from

preclinical and clinical research abstracts, focusing on its effects in the context of respiratory

function and mast cell activity. Due to the limited availability of detailed public data, this

document summarizes the core findings to date to inform further research and development.

Core Efficacy Data
The primary therapeutic potential of thiazinamium chloride suggested by preliminary studies

lies in its ability to counteract histamine-induced effects, particularly in the airways.

In Vitro Efficacy
Thiazinamium chloride has demonstrated notable activity in isolated tissue and cell-based

assays.

Table 1: In Vitro Pharmacological Data for Thiazinamium Chloride
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Assay Type
Biological
System

Agonist/Stimul
ant

Thiazinamium
Chloride
Activity

Reference

Muscle

Relaxation

Human Isolated

Bronchial Muscle
Histamine pD2: 7.78 [1]

Muscle

Relaxation

Human Isolated

Bronchial Muscle
Acetylcholine pD2: 6.94 [1]

Histamine

Release

Inhibition

Rat Peritoneal

Mast Cells
Compound 48/80 IC50: 40 µM

Histamine

Release

Inhibition

Rat Peritoneal

Mast Cells
Ovalbumin

21% inhibition at

100 µM

Phosphatidylchol

ine Secretion

Rat Type II

Pneumocytes
-

46% stimulation

at optimal

concentration (in

the range of 10⁻⁹

to 10⁻⁶ M)

[2]

Clinical Efficacy in Asthma
A key clinical study investigated the protective effects of aerosolized thiazinamium chloride in

individuals with mild asthma.

Table 2: Clinical Efficacy of Aerosolized Thiazinamium Chloride in Mild Asthma
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Challenge Type
Doses
Administered (µg)

Outcome Reference

Histamine-Induced

Bronchoconstriction
300, 600, 900

Significant blockage of

bronchoconstriction

compared to placebo

[3]

Exercise-Induced

Bronchoconstriction
300, 600, 900

Ineffective in blocking

bronchoconstriction
[3]

Bronchodilator Effect 900
Modest bronchodilator

effect observed
[3]

Experimental Protocols
The methodologies described in the available literature provide a foundation for understanding

the context of the efficacy data.

Human Isolated Bronchial Muscle Relaxation Assay
This in vitro experiment assessed the relaxant and antagonistic properties of thiazinamium
chloride on airway smooth muscle.

Tissue Preparation: Bronchial muscle preparations were isolated from human lung tissue.

Contraction Induction: Muscle preparations were contracted with either histamine or

acetylcholine to induce a stable contractile state.

Antagonist Application: Increasing concentrations of thiazinamium chloride, atropine, or

tripelennamine were added to the preparations to assess their relaxant effects.

Data Analysis: Concentration-effect curves were generated to determine the pD2 values,

representing the negative logarithm of the molar concentration of an agonist that produces

50% of the maximal possible effect.[1]

Histamine Release Assay from Rat Peritoneal Mast Cells
This assay evaluated the ability of thiazinamium chloride to inhibit histamine release from

mast cells.
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Mast Cell Isolation: Peritoneal mast cells were harvested from rats.

Histamine Release Induction: Histamine release was stimulated using either the non-

immunological stimulant, compound 48/80, or the immunological stimulant, ovalbumin (in

sensitized cells).

Inhibitor Treatment: Mast cells were pre-incubated with thiazinamium chloride before the

addition of the stimulant.

Histamine Quantification: The amount of histamine released into the supernatant was

measured to determine the inhibitory effect of thiazinamium chloride.

Clinical Trial for Bronchoconstriction in Asthma
This study evaluated the protective efficacy of inhaled thiazinamium chloride in a clinical

setting.[3]

Study Design: A randomized, double-blind, crossover study was conducted in 15 subjects

with stable, mild asthma.

Treatment Arms: Subjects received single doses of nebulized thiazinamium chloride (300,

600, and 900 µg), a placebo, and an active control (metaproterenol or cromolyn).

Bronchoprovocation Challenges: Following pretreatment, subjects underwent either a

histamine challenge or an exercise challenge to induce bronchoconstriction.

Efficacy Endpoint: The primary outcome was the degree of protection against the fall in

forced expiratory volume in one second (FEV1) induced by the challenges.

Visualizations: Pathways and Workflows
Mechanism of Action: H1 Receptor Antagonism
Thiazinamium chloride acts as an antagonist at the histamine H1 receptor. The following

diagram illustrates the general signaling pathway initiated by histamine binding to the H1

receptor, which is blocked by thiazinamium chloride.
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Figure 1. H1 Receptor Signaling Pathway and Point of Thiazinamium Chloride Antagonism.
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Experimental Workflow: Clinical Trial in Asthma
The following diagram outlines the workflow of the clinical trial investigating the effect of

thiazinamium chloride on induced bronchoconstriction.
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Figure 2. Workflow of the Randomized Crossover Clinical Trial.
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Experimental Workflow: In Vitro Muscle Relaxation
Assay
This diagram illustrates the logical flow of the in vitro experiments on isolated human bronchial

muscle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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